(αR,βR)-β-(2,5-Difluorophenyl)-β-hydroxy-α-methyl-1H-1,2,4-triazole-1-butanoic Acid
(αR,βR)-β-(2,5-Difluorophenyl)-β-hydroxy-α-methyl-1H-1,2,4-triazole-1-butanoic Acid
Brand Name:
Vulcanchem
CAS No.:
483340-19-8
VCID:
VC0123146
InChI:
InChI=1S/C13H13F2N3O3/c1-8(12(19)20)13(21,5-18-7-16-6-17-18)10-4-9(14)2-3-11(10)15/h2-4,6-8,21H,5H2,1H3,(H,19,20)/t8-,13+/m0/s1
SMILES:
CC(C(=O)O)C(CN1C=NC=N1)(C2=C(C=CC(=C2)F)F)O
Molecular Formula:
C13H13F2N3O3
Molecular Weight:
297.26 g/mol
(αR,βR)-β-(2,5-Difluorophenyl)-β-hydroxy-α-methyl-1H-1,2,4-triazole-1-butanoic Acid
CAS No.: 483340-19-8
Reference Standards
VCID: VC0123146
Molecular Formula: C13H13F2N3O3
Molecular Weight: 297.26 g/mol
| CAS No. | 483340-19-8 |
|---|---|
| Product Name | (αR,βR)-β-(2,5-Difluorophenyl)-β-hydroxy-α-methyl-1H-1,2,4-triazole-1-butanoic Acid |
| Molecular Formula | C13H13F2N3O3 |
| Molecular Weight | 297.26 g/mol |
| IUPAC Name | (2R,3R)-3-(2,5-difluorophenyl)-3-hydroxy-2-methyl-4-(1,2,4-triazol-1-yl)butanoic acid |
| Standard InChI | InChI=1S/C13H13F2N3O3/c1-8(12(19)20)13(21,5-18-7-16-6-17-18)10-4-9(14)2-3-11(10)15/h2-4,6-8,21H,5H2,1H3,(H,19,20)/t8-,13+/m0/s1 |
| Standard InChIKey | JPGBTELGZZSFFQ-ISVAXAHUSA-N |
| Isomeric SMILES | C[C@@H](C(=O)O)[C@](CN1C=NC=N1)(C2=C(C=CC(=C2)F)F)O |
| SMILES | CC(C(=O)O)C(CN1C=NC=N1)(C2=C(C=CC(=C2)F)F)O |
| Canonical SMILES | CC(C(=O)O)C(CN1C=NC=N1)(C2=C(C=CC(=C2)F)F)O |
| PubChem Compound | 21061645 |
| Last Modified | Nov 11 2021 |
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